A cucurbit[8]uril sponge†
Organic & Biomolecular Chemistry Pub Date: 2012-10-05 DOI: 10.1039/C2OB26774H
Abstract
This paper describes a convenient approach to quantitative removal of the synthetic host
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 10094-41-4
